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Compound of Interest

Compound Name: 1,2-Dibromopentane

Cat. No.: B1585501 Get Quote

Technical Guide: 1,2-Dibromopentane
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and molecular characteristics of 1,2-dibromopentane. The information is presented to support

research and development activities where this compound may be utilized as a chemical

intermediate or building block.

Core Properties of 1,2-Dibromopentane
1,2-Dibromopentane is a halogenated alkane. Its fundamental chemical identity is defined by

its molecular formula and weight.

Data Presentation
The key quantitative data for 1,2-dibromopentane are summarized below. This information is

critical for stoichiometric calculations in chemical reactions and for analytical characterization.
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Property Value Source(s)

Chemical Formula C₅H₁₀Br₂ [1][2][3][4]

Molecular Weight 229.94 g/mol [1][5]

IUPAC Name 1,2-dibromopentane [1][2]

CAS Registry Number 3234-49-9 [1][2][3][4]

Molecular Weight Calculation
The molecular weight is derived from the chemical formula and the atomic weights of the

constituent elements. The diagram below illustrates this calculation.

Diagram 1: Molecular Weight Calculation of 1,2-Dibromopentane

Formula: C₅H₁₀Br₂

Carbon (C)
5 atoms × 12.011 u

Hydrogen (H)
10 atoms × 1.008 u

Bromine (Br)
2 atoms × 79.904 u

Molecular Weight
229.94 g/mol

Click to download full resolution via product page

Diagram 1: Molecular weight calculation for 1,2-dibromopentane.

Experimental Protocols
Synthesis of 1,2-Dibromopentane via Electrophilic
Addition
A common and effective method for synthesizing 1,2-dibromopentane is through the

electrophilic addition of bromine to pent-1-ene.[2] The double bond in pent-1-ene acts as a

nucleophile, attacking the bromine molecule and leading to the formation of a vicinal dibromide.
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A safer alternative to using hazardous liquid bromine is the use of pyridinium tribromide as the

bromine source.[5]

Reaction: CH₃CH₂CH₂CH=CH₂ + Br₂ → CH₃CH₂CH₂CH(Br)CH₂(Br)

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve pent-1-ene in a suitable solvent such as glacial acetic acid.[5]

Reagent Addition: Slowly add pyridinium tribromide to the stirred solution. The reaction is an

electrophilic addition.[5]

Reaction Conditions: Maintain stirring and apply gentle heat to the mixture to ensure the

reaction proceeds to completion. The progress can be monitored by observing the

disappearance of the reddish-brown color of the bromine.

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel.

Extraction and Washing: Wash the organic layer sequentially with water, a cold 5% sodium

bisulfite solution (to remove any unreacted bromine), and finally with water again.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, such as

magnesium sulfate. Filter to remove the drying agent and concentrate the solution using a

rotary evaporator to remove the solvent.

Purification: The resulting crude product, 1,2-dibromopentane, can be further purified by

distillation under reduced pressure.

The workflow for this synthesis is depicted in the following diagram.
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Diagram 2: Experimental Workflow for 1,2-Dibromopentane Synthesis
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Diagram 2: Synthesis workflow for 1,2-dibromopentane.
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Applications in Research and Development
1,2-Dibromopentane serves as a useful intermediate in organic synthesis.[6] Its two bromine

atoms provide reactive sites for various nucleophilic substitution and elimination reactions,

making it a versatile building block for the synthesis of more complex molecules, including

those of interest in pharmaceutical and materials science research. For instance, it can be used

in the manufacturing processes of pesticides and dyes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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